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Compound of Interest

Compound Name: CS-003 Free base

Cat. No.: B12086429

This guide provides a detailed comparison of the anti-PD-1 monoclonal antibody CS1003 with
other commercially available alternatives, focusing on its cross-reactivity profile and binding
affinity. The information is intended for researchers, scientists, and drug development
professionals working in the field of cancer immunotherapy.

Introduction to CS1003

CS1003 is a humanized 1IgG4 monoclonal antibody that targets the programmed cell death
protein 1 (PD-1), an immune checkpoint receptor.[1][2] A key feature of CS1003 is its cross-
reactivity, enabling it to bind to PD-1 from multiple species, including human, cynomolgus
monkey, and mouse.[1][2][3] This characteristic facilitates preclinical evaluation in various
animal models. This document outlines the cross-reactivity and selectivity of CS1003 in
comparison to other anti-PD-1 antibodies, pembrolizumab and nivolumab.

Cross-Reactivity and Binding Affinity

The binding affinity of CS1003 to PD-1 from different species has been characterized using
various methods, including ELISA, surface plasmon resonance (SPR), and flow cytometry.

Table 1: Binding Affinity (EC50) of CS1003 to Recombinant PD-1 Proteins (ELISA)[2]
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Species EC50 (nM)
Human 0.1757
Cynomolgus Monkey 0.2459
Mouse 0.3664

Table 2: Binding Affinity (KD) of CS1003 to PD-1 Proteins (SPR)[2]

Species ka (1/Ms) kd (1/s) KD (M)

Human 5.97 x 1075 3.66 x 10"-3 6.13 x 10"-9
Cynomolgus Monkey 8.09 x 10"5 7.07 x 10"-3 8.74 x 10"-9
Mouse Not Reported Not Reported 3.99 x 10"-9

Table 3: Comparative Binding of Anti-PD-1 Antibodies to Human PD-1

Antibody Target Binding Affinity (KD)
CS1003 PD-1 6.13 nM[2]
Pembrolizumab PD-1 Comparable to CS1003[2]

Not explicitly compared to

Nivolumab PD-1 ) )
CS1003 in provided results

CS1003 has been shown to have comparable binding potency to human and monkey PD-1 as
the reference antibody, pembrolizumab.[2] Importantly, unlike many other anti-PD-1 antibodies,
CS1003 is cross-reactive with murine PD-1.[2]

Selectivity Profile

To assess its specificity, CS1003 was tested for binding against other related immunoglobulin

superfamily proteins.

Table 4: Selectivity of CS1003 Against Other Immune Checkpoint Proteins[2]
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Protein Binding
CD28 No
CTLA-4 No
ICOS No
BTLA No

These results indicate that CS1003 is highly selective for PD-1.
Experimental Protocols
1. Enzyme-Linked Immunosorbent Assay (ELISA) for PD-1 Binding:

o Plate Coating: 96-well plates are coated with recombinant human, cynomolgus monkey, or
mouse PD-1 protein and incubated overnight.

e Blocking: The plates are washed and blocked with a suitable blocking buffer to prevent non-
specific binding.

e Antibody Incubation: Serial dilutions of CS1003 or other anti-PD-1 antibodies are added to
the wells and incubated.

» Detection: After washing, a horseradish peroxidase (HRP)-conjugated secondary antibody
that recognizes the primary antibody is added.

o Substrate Addition: A TMB (3,3',5,5'-Tetramethylbenzidine) substrate is added, and the
colorimetric reaction is stopped with a stop solution.

o Data Analysis: The absorbance is read at 450 nm, and the EC50 values are calculated from
the resulting dose-response curves.

2. Surface Plasmon Resonance (SPR) for Binding Kinetics:

» Chip Preparation: A sensor chip is prepared by immobilizing the ligand (e.g., recombinant
PD-1 protein).
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o Analyte Injection: The analyte (e.g., CS1003) is injected at various concentrations over the
sensor surface.

o Data Collection: The association and dissociation of the analyte are monitored in real-time by
detecting changes in the refractive index at the sensor surface.

o Data Analysis: The association rate (ka), dissociation rate (kd), and equilibrium dissociation
constant (KD) are calculated from the sensorgrams.

3. Flow Cytometry for Cell-Surface Binding:

o Cell Preparation: Cells expressing the target PD-1 (human, cynomolgus, or mouse) are
harvested and washed.

» Antibody Incubation: The cells are incubated with fluorescently labeled CS1003 or with an
unlabeled primary antibody followed by a fluorescently labeled secondary antibody.

o Data Acquisition: The fluorescence intensity of the cells is measured using a flow cytometer.

o Data Analysis: The geometric mean fluorescence intensity is used to determine the binding
affinity (EC50) from dose-response curves.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Anti-PD-1 Monoclonal Antibody]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12086429#cross-reactivity-studies-of-cs-003-free-
base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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